Ethyl 3-[(2-methoxyethyl)amino]-3-oxopropanoate

• Molecular Formula: C8H15NO4
• Molecular Weight: 189.21 g/mol
• IUPAC Name: ethyl 3-(2-methoxyethylamino)-3-oxopropanoate
• InChI: InChI=1S/C8H15NO4/c1-3-13-8(11)6-7(10)9-4-5-12-2/h3-6H2,1-2H3,(H,9,10)
• InChI Key: KKZVGTDSLOHMAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NCCOC

Description

Ethyl 3-[(2-methoxyethyl)amino]-3-oxopropanoate is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g (13.3 mmol) Ethyl 3-chloro-3-oxopropanoate are dissolved in 50 ml tetrahydrofuran and 2.99 g (39.85 mmol) 2-methoxyethylamine are added at 0° C. The reaction mixture is stirred at room temperature for 18 hours. The solvent is removed in vacuo and the product is isolated by column chromatography (silica, eluent dichloromethane/methanol 50:1).